(Z)-2-(2,5-dimethoxybenzylidene)-8-(2-morpholinoethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-8-(2-morpholin-4-ylethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C25H28N2O6/c1-29-18-3-5-21(30-2)17(13-18)14-23-24(28)19-4-6-22-20(25(19)33-23)15-27(16-32-22)8-7-26-9-11-31-12-10-26/h3-6,13-14H,7-12,15-16H2,1-2H3/b23-14-
• InChI Key: BEMKFQZXUQNTTB-UCQKPKSFSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CCN5CCOCC5
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CCN5CCOCC5
• Molecular Formula: C25H28N2O6
• Molecular Weight: 452.5 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-8-(2-morpholinoethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C25H28N2O6 and its molecular weight is 452.507. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dimethoxybenzylidene)-8-(2-morpholinoethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dimethoxybenzylidene)-8-(2-morpholinoethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Research indicates a broad interest in the synthesis of novel heterocyclic compounds derived from key precursors similar to the compound . For instance, a study details the synthesis of various heterocyclic compounds such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, highlighting their potential as anti-inflammatory and analgesic agents. These compounds demonstrate significant inhibitory activity against cyclooxygenase-2 (COX-2), showcasing their potential pharmacological benefits (Abu‐Hashem et al., 2020).

Medicinal Chemistry Applications

Another area of focus is the development of compounds for medicinal chemistry applications. For example, compounds incorporating triazine moieties and various amines have been investigated for their antioxidant properties and as inhibitors of enzymes linked to neurodegenerative diseases. These studies reveal the compound's potential utility in addressing conditions such as Alzheimer's and Parkinson's diseases (Lolak et al., 2020).

Synthetic Pathways and Biological Activities

Researchers have also explored new synthetic pathways for the construction of benzoxazine and related derivatives, investigating their biological activities. For instance, one study outlines a novel approach for synthesizing oxazinones and thiazinones, evaluating their role as inhibitors of cholesterol esterase and acetylcholinesterase, enzymes relevant in metabolic and neurodegenerative diseases. This highlights the compound's role in developing therapeutic agents (Pietsch & Gütschow, 2005).